Cas no 449727-85-9 (4-ACETOXY-3-BROMOANISOLE)

4-ACETOXY-3-BROMOANISOLE structure
4-ACETOXY-3-BROMOANISOLE structure
Product Name:4-ACETOXY-3-BROMOANISOLE
CAS No:449727-85-9
MF:C9H9BrO3
MW:245.069962263107
CID:929754
PubChem ID:11288033
Update Time:2025-04-19

4-ACETOXY-3-BROMOANISOLE Chemical and Physical Properties

Names and Identifiers

    • 4-ACETOXY-3-BROMOANISOLE
    • (2-bromo-4-methoxyphenyl) acetate
    • SCHEMBL9280624
    • 449727-85-9
    • DB-070606
    • DTXSID90461308
    • Phenol, 2-bromo-4-methoxy-, 1-acetate
    • Inchi: 1S/C9H9BrO3/c1-6(11)13-9-4-3-7(12-2)5-8(9)10/h3-5H,1-2H3
    • InChI Key: IHRXZSJJLBIBOY-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C=CC=1OC(C)=O)OC

Computed Properties

  • Exact Mass: 243.97351g/mol
  • Monoisotopic Mass: 243.97351g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • Density: 1.465±0.06 g/cm3(Predicted)
  • Boiling Point: 295.9±30.0 °C(Predicted)
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